N-(2-bromophenyl)-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: N-(2-bromophenyl)-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C14H14BrNO4S/c1-19-10-7-8-13(20-2)14(9-10)21(17,18)16-12-6-4-3-5-11(12)15/h3-9,16H,1-2H3
• InChI Key: RASQGMCJVNUHPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC=C2Br
• Molecular Formula: C14H14BrNO4S
• Molecular Weight: 372.24 g/mol

Description

The description of a compound typically includes its molecular formula, molecular weight, and structural formula. It may also include the compound’s IUPAC name and any common names it’s known by.

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and the mechanism of the reaction.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule, often using techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. This could include reactions where the compound is a reactant, a product, or a catalyst.

Physical And Chemical Properties Analysis

This would involve studying the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and reactivity.

Mechanism of Action

If the compound has a biological activity, the mechanism of action would involve studying how the compound interacts with biological systems. This could involve studying the compound’s interactions with enzymes, receptors, or other biomolecules.

Safety and Hazards

This would involve studying the compound’s toxicity, flammability, and other hazards. This information is typically found in the compound’s Material Safety Data Sheet.

Future Directions

This would involve discussing potential future research directions. This could include potential applications of the compound, or ways that its synthesis or properties could be improved.